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Compound of Interest

Compound Name: Ifetroban Sodium

Cat. No.: B1260816 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential guidance on the safe and compliant disposal of Ifetroban
Sodium, a potent and selective thromboxane A2 (TxA2) / prostaglandin H2 (PGH2) receptor

antagonist used in research.[1][2][3] Adherence to these procedures is vital to minimize

environmental impact and ensure a safe laboratory environment.

Regulatory Framework for Pharmaceutical Waste
In the United States, the disposal of pharmaceutical waste is governed by several regulatory

bodies, primarily the Environmental Protection Agency (EPA) and the Drug Enforcement

Administration (DEA). The primary legislation is the Resource Conservation and Recovery Act

(RCRA), which provides a framework for the management of hazardous and non-hazardous

solid waste.[4][5] Many states have their own, often more stringent, regulations that must also

be followed.

A key aspect of these regulations is the prohibition of disposing of hazardous pharmaceutical

waste down the drain. Improper disposal, such as flushing, can lead to the contamination of

water supplies and harm to wildlife.

Step-by-Step Disposal Procedure for Ifetroban
Sodium
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The following procedure is a general guideline based on safety data sheet recommendations

and standard laboratory practices. It is imperative to consult your institution's specific waste

management protocols and local regulations.

Hazard Assessment: Before handling, review the Safety Data Sheet (SDS) for Ifetroban
Sodium. This compound is harmful if swallowed, causes skin irritation, and can cause

serious eye irritation and respiratory irritation.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, gloves, and a lab coat, to prevent skin and eye contact.

Containment of Spills: In case of a spill, prevent further leakage if it is safe to do so. For

liquid spills, absorb the material with an inert, finely-powdered liquid-binding material such as

diatomite or universal binders. For solid spills, sweep up the material and place it into a

suitable, closed container for disposal. Avoid generating dust.

Waste Collection:

Collect waste Ifetroban Sodium and any contaminated materials (e.g., absorbent pads,

contaminated PPE) in a designated, properly labeled, and tightly closed hazardous waste

container.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management plan.

Disposal Pathway:

Products covered by this type of MSDS, in their original form, when disposed of as waste,

are generally considered non-hazardous waste according to Federal RCRA regulations

(40 CFR 261). However, it is crucial to verify this with your local and state regulations.

Disposal should be carried out by a licensed waste disposal company. The most common

method for treating pharmaceutical waste is incineration at a permitted facility.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials, until it is collected for disposal.
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Chemical and Physical Properties of Ifetroban
Sodium
A summary of the key quantitative data for Ifetroban Sodium is provided in the table below for

easy reference.

Property Value

Molecular Formula C25H31N2NaO5

Molecular Weight 462.5 g/mol

CAS Number 156715-37-6

Appearance Solid

Storage Temperature
Short term (days to weeks) at 0 - 4 °C; Long

term (months to years) at -20 °C

Logical Workflow for Ifetroban Sodium Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ifetroban Sodium in a laboratory setting.
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Start: Ifetroban Sodium Waste Generated

Consult Safety Data Sheet (SDS) and Institutional Protocols

Wear Appropriate Personal Protective Equipment (PPE)

Is there a spill?

Contain and absorb spill with inert material

Yes

Collect waste in a labeled, sealed hazardous waste container

No

Store container in a designated, secure area

Arrange for pickup by a licensed waste disposal contractor

End: Waste properly disposed via incineration

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Ifetroban Sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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